5-ethyl-1-(2-fluoro-5-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 5-ethyl-1-(2-fluoro-5-methylphenyl)triazole-4-carboxylic acid
• InChI: InChI=1S/C12H12FN3O2/c1-3-9-11(12(17)18)14-15-16(9)10-6-7(2)4-5-8(10)13/h4-6H,3H2,1-2H3,(H,17,18)
• InChI Key: GDQNUEQGZFFQHH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=NN1C2=C(C=CC(=C2)C)F)C(=O)O
• Molecular Formula: C12H12FN3O2
• Molecular Weight: 249.24 g/mol

Description

5-ethyl-1-(2-fluoro-5-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid, also known as EFMT, is a phenyl-triazole derivative that has recently gained attention as a potential therapeutic agent for a variety of diseases. EFMT has been found to have anti-inflammatory, anti-bacterial, and anti-cancer effects in various studies. EFMT has also been studied for its potential to modulate the immune system, as well as its ability to act as a neuroprotective agent in the brain.

Scientific Research Applications

• Synthesis and Characterization :

  • Ahmed et al. (2020) reported the synthesis and X-ray characterization of four triazole derivatives, including a study of π-hole tetrel bonding interactions using Hirshfeld surface analysis and DFT calculations. This research provides insights into the molecular structure and interactions of similar triazole compounds (Ahmed et al., 2020).
  • Peng and Zhu (2003) discussed the efficient synthesis of 5-fluoroalkylated 1H-1,2,3-triazoles, highlighting the significance of specific reaction conditions and reagents in synthesizing these compounds (Peng & Zhu, 2003).

• Potential Biological and Medicinal Applications :

  • Jordão et al. (2009) evaluated the antiviral effects of new N-amino-1,2,3-triazole derivatives against Cantagalo virus replication, highlighting the potential medicinal applications of these compounds (Jordão et al., 2009).
  • Zaheer et al. (2021) conducted a study on the synthesis and in vivo analgesic activity of triazole derivatives, demonstrating the potential therapeutic uses of these compounds (Zaheer et al., 2021).

• Crystal Structure Analysis :

  • Wang and Dong (2009) investigated the crystal structure of a 2H-1,2,3-triazol-4-carboxylic acid ethyl ester derivative, providing detailed insights into the molecular and crystallographic characteristics of similar compounds (Wang & Dong, 2009).

• Synthetic Methods Development :

  • Fan et al. (2015) developed a new synthetic method for the herbicide carfentrazone-ethyl, demonstrating the utility of triazole derivatives in agricultural chemistry (Fan et al., 2015).